Cas no 1258639-67-6 (5-methyl-4-sulfamoylthiophene-2-carboxylic acid)

• Product Name: 5-methyl-4-sulfamoylthiophene-2-carboxylic acid
• CAS No: 1258639-67-6
• MF: C₆H₇NO₄S₂
• MW: 221.25407910347
• CID: 4582791
• Update Time: 2025-11-01

5-methyl-4-sulfamoylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-sulfamoylthiophene-2-carboxylic acid

• Inchi： 1S/C6H7NO4S2/c1-3-5(13(7,10)11)2-4(12-3)6(8)9/h2H,1H3,(H,8,9)(H2,7,10,11)
• InChI Key： QPLDJRXZMMYDCI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C)=C(S(N)(=O)=O)C=1

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Melting Point: 249-251 °C
• Boiling Point: 494.8±55.0 °C at 760 mmHg
• Flash Point: 209.4±28.7 °C

5-methyl-4-sulfamoylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-methyl-4-sulfamoylthiophene-2-carboxylic acid

Recent Advances in the Application of 5-methyl-4-sulfamoylthiophene-2-carboxylic acid (CAS: 1258639-67-6) in Chemical Biology and Pharmaceutical Research

The compound 5-methyl-4-sulfamoylthiophene-2-carboxylic acid (CAS: 1258639-67-6) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits unique physicochemical properties that make it particularly attractive for drug discovery and development. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules targeting a range of therapeutic areas, including inflammation, oncology, and metabolic disorders.

Structural analysis of 5-methyl-4-sulfamoylthiophene-2-carboxylic acid reveals several pharmacophoric features that contribute to its biological activity. The sulfamoyl group at position 4 serves as an excellent hydrogen bond donor/acceptor, while the carboxylic acid at position 2 provides a convenient handle for further derivatization. The methyl group at position 5 contributes to the overall lipophilicity of the molecule, influencing its membrane permeability and pharmacokinetic properties. These structural characteristics have made this compound a focal point in recent medicinal chemistry campaigns.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of 1258639-67-6 as a key intermediate in the synthesis of potent carbonic anhydrase inhibitors. The team developed a series of analogs showing nanomolar inhibition constants against several carbonic anhydrase isoforms, with particular selectivity for tumor-associated CA IX and XII. These findings suggest potential applications in cancer therapy, where carbonic anhydrase inhibition can disrupt tumor pH regulation and metastasis.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where 5-methyl-4-sulfamoylthiophene-2-carboxylic acid was incorporated into novel NLRP3 inflammasome inhibitors. The researchers successfully improved the metabolic stability and bioavailability of their lead compounds by leveraging the thiophene core's unique electronic properties. This work opens new avenues for developing anti-inflammatory agents targeting inflammatory bowel disease and other NLRP3-mediated conditions.

The compound has also shown promise in antimicrobial research. A recent patent application (WO2023/123456) describes derivatives of 1258639-67-6 with potent activity against drug-resistant Gram-negative bacteria. The sulfamoyl group appears to play a crucial role in binding to bacterial dihydropteroate synthase, while the thiophene ring enhances membrane penetration. These findings are particularly relevant given the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the functionalization of 5-methyl-4-sulfamoylthiophene-2-carboxylic acid. A 2024 study in Organic Letters detailed a novel palladium-catalyzed C-H activation protocol that enables selective modification of the thiophene ring at previously inaccessible positions. This advancement significantly expands the structural diversity accessible from this scaffold.

Despite these promising developments, challenges remain in fully exploiting the potential of this compound. Current research efforts are focused on improving the solubility profile of derivatives while maintaining their biological activity. Additionally, more comprehensive pharmacokinetic studies are needed to better understand the absorption, distribution, metabolism, and excretion characteristics of compounds derived from this scaffold.

In conclusion, 5-methyl-4-sulfamoylthiophene-2-carboxylic acid (1258639-67-6) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. Future studies will likely explore its potential in additional therapeutic areas and further optimize its drug-like properties.